Cas no 31588-79-1 (8-(trifluoromethyl)quinoline-3-carboxylic acid)
31588-79-1 structure
Product Name:8-(trifluoromethyl)quinoline-3-carboxylic acid
CAS No:31588-79-1
MF:C11H6F3NO2
MW:241.166053295135
MDL:MFCD11557213
CID:1016158
PubChem ID:14672832
Update Time:2025-04-20
8-(trifluoromethyl)quinoline-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 8-(trifluoromethyl)quinoline-3-carboxylic acid
- SFGJRDPCPWCNMJ-UHFFFAOYSA-N
- MFCD11557213
- CS-0197143
- AKOS023554331
- DTXSID10562886
- 31588-79-1
- DB-229664
- CHEMBL3228138
- AMY26446
- A849935
- AS-41968
- 8-(TRIFLUOROMETHYL)QUINOLINE-3-CARBOXYLICACID
- SB72069
-
- MDL: MFCD11557213
- Inchi: 1S/C11H6F3NO2/c12-11(13,14)8-3-1-2-6-4-7(10(16)17)5-15-9(6)8/h1-5H,(H,16,17)
- InChI Key: SFGJRDPCPWCNMJ-UHFFFAOYSA-N
- SMILES: FC(C1=CC=CC2=CC(C(=O)O)=CN=C21)(F)F
Computed Properties
- Exact Mass: 241.03506292g/mol
- Monoisotopic Mass: 241.03506292g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 50.2Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 302.6±11.0 °C at 760 mmHg
- Flash Point: 169.3±4.2 °C
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
8-(trifluoromethyl)quinoline-3-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
8-(trifluoromethyl)quinoline-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM143703-1g |
8-(Trifluoromethyl)quinoline-3-carboxylic acid |
31588-79-1 | 95% | 1g |
$673 | 2021-08-05 | |
| Alichem | A189007128-5g |
8-(Trifluoromethyl)quinoline-3-carboxylic acid |
31588-79-1 | 95% | 5g |
$2070.30 | 2023-09-02 | |
| Alichem | A189007128-10g |
8-(Trifluoromethyl)quinoline-3-carboxylic acid |
31588-79-1 | 95% | 10g |
$2948.00 | 2023-09-02 | |
| Alichem | A189007128-25g |
8-(Trifluoromethyl)quinoline-3-carboxylic acid |
31588-79-1 | 95% | 25g |
$4643.10 | 2023-09-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OX616-50mg |
8-(trifluoromethyl)quinoline-3-carboxylic acid |
31588-79-1 | 95+% | 50mg |
953.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OX616-200mg |
8-(trifluoromethyl)quinoline-3-carboxylic acid |
31588-79-1 | 95+% | 200mg |
2382.0CNY | 2021-07-15 | |
| TRC | T900905-10mg |
8-(Trifluoromethyl)Quinoline-3-Carboxylic Acid |
31588-79-1 | 10mg |
$ 70.00 | 2022-06-02 | ||
| TRC | T900905-50mg |
8-(Trifluoromethyl)Quinoline-3-Carboxylic Acid |
31588-79-1 | 50mg |
$ 230.00 | 2022-06-02 | ||
| TRC | T900905-100mg |
8-(Trifluoromethyl)Quinoline-3-Carboxylic Acid |
31588-79-1 | 100mg |
$ 340.00 | 2022-06-02 | ||
| Chemenu | CM143703-250mg |
8-(Trifluoromethyl)quinoline-3-carboxylic acid |
31588-79-1 | 95% | 250mg |
$308 | 2023-02-17 |
8-(trifluoromethyl)quinoline-3-carboxylic acid Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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